Cas no 2418016-70-1 (5-Cyclopropyl-2,4-difluoroaniline)

• Product Name: 5-Cyclopropyl-2,4-difluoroaniline
• CAS No: 2418016-70-1
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 6208389
• PubChem ID: 146601026
• Update Time: 2025-07-15

5-Cyclopropyl-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• EN300-37350202
• SCHEMBL21999828
• 5-cyclopropyl-2,4-difluoroaniline
• 2418016-70-1
• 5-Cyclopropyl-2,4-difluoroaniline

• Inchi： 1S/C9H9F2N/c10-7-4-8(11)9(12)3-6(7)5-1-2-5/h3-5H,1-2,12H2
• InChI Key： NGJJYLBUBVNTHX-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C1CC1)N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-Cyclopropyl-2,4-difluoroaniline

Introduction to 5-Cyclopropyl-2,4-difluoroaniline (CAS No: 2418016-70-1)

5-Cyclopropyl-2,4-difluoroaniline, identified by the Chemical Abstracts Service Number (CAS No) 2418016-70-1, is a fluorinated aromatic amine with a cyclopropyl substituent. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The presence of both fluorine atoms and a cyclopropyl group introduces distinct electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 5-Cyclopropyl-2,4-difluoroaniline consists of a benzene ring substituted at the 5-position with a cyclopropyl group and at the 2- and 4-positions with fluorine atoms. This arrangement imparts a high degree of lipophilicity and electronic modulation, which are critical factors in medicinal chemistry. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity to biological targets, while the cyclopropyl group can influence conformational flexibility and interactions with proteins.

In recent years, there has been growing interest in fluorinated anilines as key building blocks in the design of novel therapeutic agents. 5-Cyclopropyl-2,4-difluoroaniline has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism. The fluorinated aromatic core is particularly effective in modulating enzyme activity by enhancing hydrophobic interactions and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 5-Cyclopropyl-2,4-difluoroaniline is its role in generating molecules with improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug candidates is a well-established strategy to prolong their half-life and enhance their bioavailability. Additionally, the cyclopropyl group can serve as a rigid scaffold, improving the binding affinity of potential drugs by restricting unwanted rotational freedom around certain bonds. These features make 5-Cyclopropyl-2,4-difluoroaniline a versatile scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in computational chemistry have further highlighted the significance of 5-Cyclopropyl-2,4-difluoroaniline as a key intermediate. Molecular modeling studies have shown that this compound can be used to design molecules with optimized interactions across multiple binding sites on biological targets. This capability is particularly relevant in the development of allosteric modulators, which bind to sites distinct from the active site of enzymes or receptors but still elicit a therapeutic response. The structural motifs present in 5-Cyclopropyl-2,4-difluoroaniline are well-suited for such applications due to their ability to fine-tune electronic properties and steric hindrance.

The synthesis of 5-Cyclopropyl-2,4-difluoroaniline itself represents an intriguing challenge for organic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on more efficient routes that minimize waste and improve scalability. For example, catalytic fluorination techniques have been employed to introduce fluorine atoms directly onto the aromatic ring under mild conditions. These advancements not only streamline the synthesis but also align with green chemistry principles by reducing hazardous byproducts.

From a broader perspective, 5-Cyclopropyl-2,4-difluoroaniline exemplifies how structural innovation can drive therapeutic discovery. Its unique combination of functional groups makes it an ideal candidate for generating diverse chemical libraries for high-throughput screening. Pharmaceutical companies are increasingly leveraging such compounds to identify novel lead candidates for treating complex diseases such as cancer and inflammatory disorders. The ability to rapidly modify its structure while maintaining key pharmacological properties underscores its value as a synthetic intermediate.

The future prospects for 5-Cyclopropyl-2,4-difluoroaniline are promising, given its versatility and relevance in modern drug discovery. As research continues to uncover new biological targets and mechanisms of disease, compounds derived from this scaffold will likely play an increasingly important role in therapeutic development. Furthermore, interdisciplinary approaches combining organic synthesis with computational modeling will further enhance our ability to harness its potential fully.